Cas no 1235284-23-7 (N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-fluorobenzamide)

• Product Name: N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-fluorobenzamide
• CAS No: 1235284-23-7
• MF: C₁₆H₂₁FN₂O₃S
• MW: 340.412946462631
• CID: 6483634
• PubChem ID: 49692181
• Update Time: 2025-10-28

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-fluorobenzamide
• N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-3-fluorobenzamide
• N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-3-fluorobenzamide
• VU0631683-1
• SR-01000920191
• SR-01000920191-1
• N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-3-fluorobenzamide
• F5033-6888
• AKOS024492505
• 1235284-23-7

• Inchi： 1S/C16H21FN2O3S/c17-14-3-1-2-13(10-14)16(20)18-11-12-6-8-19(9-7-12)23(21,22)15-4-5-15/h1-3,10,12,15H,4-9,11H2,(H,18,20)
• InChI Key： FVFLELWWDAUJEY-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CNC(C2C=CC=C(C=2)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 340.126
• Monoisotopic Mass: 340.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 1.9

Additional information on N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-fluorobenzamide

Comprehensive Overview of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-fluorobenzamide (CAS No. 1235284-23-7)

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-fluorobenzamide (CAS No. 1235284-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a cyclopropanesulfonyl group, a piperidine ring, and a fluorobenzamide moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors due to its structural complexity and functional diversity.

The compound's CAS number 1235284-23-7 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular structure includes a piperidin-4-ylmethyl linker, which enhances its binding affinity to biological targets. The presence of a 3-fluorobenzamide group further contributes to its stability and bioavailability, key factors in modern drug design. These attributes align with current trends in precision medicine and small-molecule therapeutics, addressing growing demand for innovative treatments.

In the context of AI-driven drug discovery, N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-fluorobenzamide exemplifies how computational modeling can accelerate the identification of bioactive compounds. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative diseases. The compound's sulfonyl and fluorine groups are frequently searched in relation to metabolic stability and ADME properties, reflecting industry focus on optimizing pharmacokinetics.

From a synthetic chemistry perspective, the preparation of CAS 1235284-23-7 involves multi-step organic reactions, including sulfonylation and amide coupling. These methods are widely discussed in academic forums and patent literature, underscoring the compound's relevance in medicinal chemistry. Its cyclopropane ring is notable for conferring conformational rigidity, a feature increasingly explored in fragment-based drug design.

Environmental and safety profiles of N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-3-fluorobenzamide adhere to standard laboratory protocols, with no reported hazards under normal handling conditions. This aligns with global initiatives promoting green chemistry and sustainable research practices. As interest grows in targeted therapies, this compound's mechanistic versatility positions it as a valuable tool for investigating cell signaling pathways and enzyme inhibition.

Ongoing research into CAS 1235284-23-7 continues to reveal novel applications, particularly in kinase inhibition and GPCR modulation—areas dominating recent scientific publications. Its compatibility with high-throughput screening platforms further enhances its utility in industrial and academic settings. For researchers querying "piperidine derivatives in drug discovery" or "fluorinated benzamide applications", this compound offers a compelling case study in modern pharmacophore development.